Cas no 1021254-20-5 (2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one)

2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one structure

1021254-20-5 structure

Product Name:2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one

CAS No:1021254-20-5

MF:C₂₀H₂₀F₂N₆O

MW:398.409210205078

CID:6342768

PubChem ID:30858037

Update Time:2024-01-14

2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one
- 2-(4-fluorophenyl)-1-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]ethanone
- F5250-0614
- AKOS024502803
- VU0638891-1
- 2-(4-fluorophenyl)-1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone
- 1021254-20-5
- Inchi： 1S/C20H20F2N6O/c21-16-6-4-15(5-7-16)12-20(29)27-10-8-26(9-11-27)14-19-23-24-25-28(19)18-3-1-2-17(22)13-18/h1-7,13H,8-12,14H2
- InChI Key： ZTELFRLWRIPNPC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC(N1CCN(CC2=NN=NN2C2C=CC=C(C=2)F)CC1)=O

Computed Properties

Exact Mass: 398.16666561g/mol
Monoisotopic Mass: 398.16666561g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 539
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 67.2Å²

2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5250-0614-2μmol	2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one	1021254-20-5	2μmol	$57.0	2023-09-10
Life Chemicals	F5250-0614-5μmol	2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one	1021254-20-5	5μmol	$63.0	2023-09-10
Life Chemicals	F5250-0614-10μmol	2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one	1021254-20-5	10μmol	$69.0	2023-09-10
Life Chemicals	F5250-0614-20μmol	2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one	1021254-20-5	20μmol	$79.0	2023-09-10
Life Chemicals	F5250-0614-1mg	2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one	1021254-20-5	1mg	$54.0	2023-09-10
Life Chemicals	F5250-0614-2mg	2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one	1021254-20-5	2mg	$59.0	2023-09-10
Life Chemicals	F5250-0614-3mg	2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one	1021254-20-5	3mg	$63.0	2023-09-10
Life Chemicals	F5250-0614-4mg	2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one	1021254-20-5	4mg	$66.0	2023-09-10
Life Chemicals	F5250-0614-5mg	2-(4-fluorophenyl)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one	1021254-20-5	5mg	$69.0	2023-09-10
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